Cas no 61190-48-5 (4H,5H,6H,7H,8H-furo3,2-cazepin-4-one)

• Product Name: 4H,5H,6H,7H,8H-furo3,2-cazepin-4-one
• CAS No: 61190-48-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD02187081
• CID: 489132
• PubChem ID: 4552465
• Update Time: 2025-07-10

4H,5H,6H,7H,8H-furo3,2-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,2-c]azepin-4-one, 5,6,7,8-tetrahydro-
• 5,6,7,8-TETRAHYDRO-4H-FURO[3,2-C]AZEPIN-4-ONE
• 5,6,7,8-tetrahydrofuro[3,2-c]azepin-4-one
• 4H,5H,6H,7H,8H-furo3,2-cazepin-4-one
• 3R-1315
• 4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one
• D86986
• EN300-761387
• DTXSID60404186
• MFCD02187081
• Z1198159924
• F2147-2080
• 61190-48-5
• AKOS006276590
• 5H,6H,7H,8H-FURO[3,2-C]AZEPIN-4-ONE

• MDL： MFCD02187081
• Inchi： 1S/C8H9NO2/c10-8-6-3-5-11-7(6)2-1-4-9-8/h3,5H,1-2,4H2,(H,9,10)
• InChI Key： FZCXAFBKFNEFCQ-UHFFFAOYSA-N
• SMILES： O1C=CC2C(NCCCC1=2)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on 4H,5H,6H,7H,8H-furo3,2-cazepin-4-one

Recent Advances in the Study of 4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one (CAS: 61190-48-5): A Comprehensive Research Brief

The compound 4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one (CAS: 61190-48-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this heterocyclic scaffold, with a focus on its synthetic methodologies, biological activities, and pharmacological potential. Emerging studies highlight its relevance in targeting central nervous system (CNS) disorders and inflammatory pathways, positioning it as a promising candidate for drug development.

Recent synthetic approaches to 4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one have been optimized to improve yield and scalability. A 2023 study published in Journal of Medicinal Chemistry demonstrated a novel catalytic ring-closure method using palladium nanoparticles, achieving a 78% yield under mild conditions. This advancement addresses previous challenges in stereoselectivity, particularly at the C-5 position of the azepine ring. Concurrently, computational studies (e.g., DFT calculations) have elucidated the compound's conformational flexibility, which appears crucial for its receptor-binding properties.

Pharmacological investigations reveal that derivatives of 61190-48-5 exhibit dual modulation of GABA_A receptors and microglial activation. In vivo models of neuropathic pain (Sprague-Dawley rats) showed a 40% reduction in mechanical allodynia when treated with a 4-fluorophenyl derivative (10 mg/kg, i.p.). These effects were comparable to gabapentin but with reduced sedative side effects. Proteomics analysis further identified downstream inhibition of NLRP3 inflammasome pathways, suggesting potential applications in neurodegenerative diseases like Alzheimer's.

Structure-activity relationship (SAR) studies have mapped critical modifications: (1) The furo ring's oxygen atom is essential for blood-brain barrier penetration (logP = 1.2 ± 0.3), (2) N-7 alkylation enhances metabolic stability (t_1/2 > 6h in human liver microsomes), and (3) C-6 substitutions modulate selectivity between α2/α3 GABA_A subunits. These insights are driving the design of next-generation analogs, with two candidates currently in preclinical evaluation for epilepsy and rheumatoid arthritis.

Challenges remain in optimizing the compound's oral bioavailability (currently 22% in canine models) and mitigating CYP3A4-mediated drug-drug interactions. However, the recent development of crystalline polymorph Form B (patent WO202318754) has improved physicochemical properties. Future research directions include exploring its potential as a photodynamic therapy agent, given preliminary evidence of singlet oxygen generation under blue light irradiation (Φ_Δ = 0.33).

This evolving body of research underscores 4H,5H,6H,7H,8H-furo[3,2-c]azepin-4-one as a versatile pharmacophore with multi-target capabilities. The compound's progress from synthetic curiosity to therapeutic candidate exemplifies modern drug discovery paradigms, where detailed mechanistic understanding and structural refinement converge to address unmet medical needs.